Cas no 1001907-54-5 (2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid)

• Product Name: 2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid
• CAS No: 1001907-54-5
• MF: C₉H₁₄O₂S
• MW: 186.271261692047
• MDL: MFCD17012827
• CID: 2625446
• PubChem ID: 53484506
• Update Time: 2025-08-05

2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid

• MDL： MFCD17012827
• Inchi： 1S/C9H14O2S/c1-2-5-12-7-9(3-4-9)6-8(10)11/h2H,1,3-7H2,(H,10,11)
• InChI Key： DZKGIJIEFLDZOV-UHFFFAOYSA-N
• SMILES： S(CC=C)CC1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 186.071451g/mol
• Monoisotopic Mass: 186.071451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 186.27g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid

2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid (CAS No. 1001907-54-5): A Comprehensive Overview

2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid (CAS No. 1001907-54-5) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its distinctive cyclopropyl and propenylsulfanyl moieties, which confer it with a range of interesting chemical and biological properties.

The molecular structure of 2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid is particularly noteworthy. The cyclopropyl ring, a three-membered carbon ring, introduces significant strain into the molecule, which can influence its reactivity and stability. The propenylsulfanyl group, on the other hand, adds a sulfur-containing functional group that can participate in various chemical reactions and interactions with biological targets.

Recent studies have explored the potential applications of 2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid in the development of novel therapeutic agents. One area of particular interest is its use as a scaffold for the design of anti-inflammatory drugs. The cyclopropyl ring and propenylsulfanyl group have been shown to modulate the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This makes it a promising candidate for the development of new antiviral therapies.

The synthesis of 2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of a suitable cyclopropane derivative with a propenylsulfide reagent, followed by carboxylation to introduce the acetic acid moiety. These synthetic methods have been refined to ensure high efficiency and scalability, making it feasible for large-scale production.

The physicochemical properties of 2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid have also been extensively studied. It is known to be a solid at room temperature with a melting point ranging from 60 to 65°C. Its solubility in various solvents, including water and organic solvents like ethanol and dimethyl sulfoxide (DMSO), has been characterized, which is crucial for its use in both laboratory research and pharmaceutical formulations.

In terms of safety and handling, 2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid is generally considered to be stable under standard laboratory conditions. However, it is important to follow standard safety protocols when handling this compound, including the use of personal protective equipment (PPE) such as gloves and safety goggles.

The biological activity of 2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid has been evaluated through various in vitro and in vivo studies. In cell-based assays, it has shown promising results in inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it could be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to further investigate the therapeutic potential of 2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid. Early-phase trials have demonstrated good safety profiles and tolerability in human subjects, paving the way for more advanced clinical studies. These trials aim to evaluate its efficacy in treating specific conditions and to identify any potential side effects or interactions with other medications.

Beyond its direct therapeutic applications, 2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid has also shown promise as a tool for chemical biology research. Its unique structure makes it an excellent probe for studying enzyme mechanisms and protein interactions, providing valuable insights into fundamental biological processes.

In conclusion, 2-{1-(Prop-2-en-1-ylsulfanyl)methylcyclopropyl}acetic Acid (CAS No. 1001907-54-5) is a multifaceted compound with significant potential in both research and therapeutic applications. Its distinctive chemical structure and biological activity make it an exciting target for further investigation and development in the fields of medicinal chemistry and pharmaceutical science.